Cas no 2640954-72-7 (4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640954-72-7
• MF: C₁₆H₂₁BrN₂O₂
• MW: 353.254143476486
• CID: 5317614
• PubChem ID: 155800562
• Update Time: 2025-05-23

4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2640954-72-7
• F6753-0958
• AKOS040724485
• 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
• [4-[(4-Bromophenyl)methyl]-2-morpholinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C16H21BrN2O2/c17-14-5-3-13(4-6-14)11-18-9-10-21-15(12-18)16(20)19-7-1-2-8-19/h3-6,15H,1-2,7-12H2
• InChI Key： WIUNQUXZSQDBTQ-UHFFFAOYSA-N
• SMILES： C(C1OCCN(CC2=CC=C(Br)C=C2)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 352.07864g/mol
• Monoisotopic Mass: 352.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.1±45.0 °C(Predicted)
• pka: 5.66±0.10(Predicted)

Additional information on 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

Professional Introduction to Compound with CAS No. 2640954-72-7 and Product Name: 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine

The compound with the CAS number 2640954-72-7 and the product name 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular recognition. The presence of both bromophenyl and morpholine moieties, coupled with a pyrrolidine-1-carbonyl group, suggests a multifaceted interaction capability that could be exploited in various biochemical pathways.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating morpholine and pyrrolidine scaffolds. These structures are known for their ability to modulate biological targets effectively. The 4-bromophenyl substituent further enhances the compound's pharmacological profile by introducing a region rich in electronic and steric interactions. Such features are often leveraged to improve binding affinity and selectivity in drug design.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine have been instrumental in exploring new therapeutic avenues. The compound's structure allows for diverse functionalization, making it a valuable scaffold for developing novel molecules targeting neurological disorders, infectious diseases, and inflammatory conditions. The pyrrolidine-1-carbonyl group, in particular, has been implicated in enhancing metabolic stability and bioavailability, which are critical factors in drug development.

Advances in computational chemistry have further elucidated the potential of this compound. Molecular docking studies have demonstrated its favorable interactions with various protein targets, suggesting applications in enzyme inhibition and receptor modulation. These findings align with the growing trend of using computational tools to accelerate the discovery of bioactive compounds. The bromine atom in the 4-bromophenyl moiety also offers a handle for further chemical manipulation via cross-coupling reactions, enabling the creation of derivative compounds with tailored properties.

The morpholine ring is another key feature contributing to the compound's versatility. Morpholine derivatives are well-documented for their role in enhancing drug-like properties such as solubility and permeability across biological membranes. This characteristic is particularly relevant in oral formulations, where poor bioavailability can significantly limit therapeutic efficacy. By incorporating a morpholine moiety, 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine aims to address these challenges while maintaining high pharmacological activity.

Current research is also exploring the compound's potential in combination therapies. The ability to design molecules that interact with multiple targets simultaneously has become a cornerstone of modern drug discovery. The structural features of this compound make it an attractive candidate for such multi-target interactions, which can lead to synergistic effects and improved patient outcomes. Preliminary experimental data suggest promising results when tested against model biological systems.

From a synthetic chemistry perspective, the preparation of 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine showcases innovative methodologies that could be applied to other complex heterocyclic systems. The synthesis involves strategic bond-forming steps that highlight the growing sophistication of organic transformations in pharmaceutical chemistry. These advancements not only facilitate the production of novel compounds but also contribute to the development of more efficient synthetic routes.

The compound's relevance extends beyond academic research; it holds significant promise for industrial applications as well. Pharmaceutical companies are increasingly investing in high-throughput screening platforms to identify lead compounds for further development. 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine, with its well-defined structure and favorable pharmacokinetic properties, is well-positioned to be one such lead candidate.

In conclusion, 4-[(4-bromophenyl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of functional groups and its potential applications make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic targets and methodologies, compounds like this are likely to play an increasingly pivotal role in shaping the future of healthcare.